Cas no 854897-06-6 ((4-hydroxy-2-methylpyrimidin-5-yl)acetic acid hydrochloride)

• Product Name: (4-hydroxy-2-methylpyrimidin-5-yl)acetic acid hydrochloride
• CAS No: 854897-06-6
• MF: C₇H₉ClN₂O₃
• MW: 204.61096072197
• MDL: MFCD20502392
• CID: 5232620
• Update Time: 2026-03-07

(4-hydroxy-2-methylpyrimidin-5-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-hydroxy-2-methylpyrimidin-5-yl)acetic acid hydrochloride

• MDL： MFCD20502392
• Inchi： 1S/C7H8N2O3.ClH/c1-4-8-3-5(2-6(10)11)7(12)9-4;/h3H,2H2,1H3,(H,10,11)(H,8,9,12);1H
• InChI Key： GRFRONINZWSUNA-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(C)NC1=O)C(=O)O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on (4-hydroxy-2-methylpyrimidin-5-yl)acetic acid hydrochloride

Introduction to (4-hydroxy-2-methylpyrimidin-5-yl)acetic acid hydrochloride (CAS No. 854897-06-6)

(4-hydroxy-2-methylpyrimidin-5-yl)acetic acid hydrochloride, with the CAS number 854897-06-6, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrimidine derivatives family, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a hydroxy group at the 4-position and a methyl group at the 2-position of the pyrimidine ring, along with an acetic acid moiety and a hydrochloride salt form, contribute to its unique chemical properties and biological interactions.

In recent years, pyrimidine derivatives have been extensively studied for their role in various pharmacological targets, including enzymes, receptors, and nucleic acid components. The (4-hydroxy-2-methylpyrimidin-5-yl)acetic acid hydrochloride compound has shown promise in several preclinical studies, particularly in the context of anti-inflammatory, anticancer, and antimicrobial applications. The hydroxy group at the 4-position of the pyrimidine ring is known to enhance solubility and bioavailability, while the methyl group at the 2-position can influence electronic distribution and binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Researchers have been exploring its interactions with various enzymes and receptors that are implicated in diseases such as cancer, inflammation, and infectious disorders. The acetic acid moiety in this compound can serve as a pharmacophore that interacts with specific amino acid residues in target proteins, modulating their activity. Additionally, the hydrochloride salt form enhances stability and bioavailability, making it a suitable candidate for further development.

Recent studies have highlighted the compound's efficacy in inhibiting certain kinases that are overexpressed in cancer cells. For instance, research has demonstrated that (4-hydroxy-2-methylpyrimidin-5-yl)acetic acid hydrochloride can interfere with the signaling pathways that promote cell proliferation and survival. This has led to its investigation as a potential therapeutic agent in solid tumors and hematological malignancies. The hydroxy group's ability to form hydrogen bonds with polar residues in target proteins further enhances its binding affinity and specificity.

Beyond its applications in oncology, this compound has also shown promise in treating inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic syndromes. Studies have indicated that (4-hydroxy-2-methylpyrimidin-5-yl)acetic acid hydrochloride can modulate inflammatory cytokine production by inhibiting key signaling molecules such as NF-κB. This suggests its potential as an anti-inflammatory agent that could be used to treat conditions like rheumatoid arthritis or inflammatory bowel disease.

The antimicrobial properties of this compound have also been explored. Resistance to conventional antibiotics is a growing concern globally, necessitating the discovery of novel antimicrobial agents. Preliminary studies have shown that (4-hydroxy-2-methylpyrimidin-5-yl)acetic acid hydrochloride can exhibit activity against certain bacterial strains by disrupting essential metabolic pathways or interfering with DNA replication. This makes it an attractive candidate for further investigation as a component of combination therapies against multidrug-resistant bacteria.

In terms of chemical synthesis, (4-hydroxy-2-methylpyrimidin-5-yl)acetic acid hydrochloride can be synthesized through multi-step organic reactions involving condensation, cyclization, and functional group modifications. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to improve yield and purity. The synthesis route also focuses on minimizing side reactions and maximizing scalability for potential industrial production.

The pharmacokinetic profile of this compound is another critical aspect that has been studied extensively. Absorption, distribution, metabolism, and excretion (ADME) studies have provided insights into how the body processes (4-hydroxy-2-methylpyrimidin-5-yl)acetic acid hydrochloride after administration. These studies have revealed that the compound exhibits moderate solubility in water and oil phases, suggesting good oral bioavailability. Additionally, its metabolism involves several enzymatic pathways, primarily those mediated by cytochrome P450 enzymes.

To ensure safety and efficacy, preclinical toxicology studies have been conducted to assess the potential adverse effects of (4-hydroxy-2-methylpyrimidin-5-yl)acetic acid hydrochloride. These studies have evaluated acute toxicity, chronic toxicity, genotoxicity, and carcinogenicity endpoints. The results have generally indicated that the compound is well-tolerated at therapeutic doses but may exhibit some mild side effects at higher concentrations. Further refinement of dosage regimens based on these findings will be crucial for future clinical trials.

Looking ahead, the development of (4-hydroxy-2-methylpyrimidin-5-yl)acetic acid hydrochloride into a commercial drug will require rigorous clinical testing across various disease indications. Phase I trials will focus on establishing safe dosing ranges and identifying any dose-limiting toxicities. Subsequent Phase II trials will evaluate efficacy in specific patient populations, while Phase III trials will provide broader evidence of clinical benefit compared to existing treatments or placebo controls.

Collaborations between academic researchers and pharmaceutical companies will be essential in advancing this compound through clinical development pipelines. Such partnerships can leverage expertise from multiple disciplines—including medicinal chemistry, pharmacology, biostatistics—and facilitate faster translation from preclinical findings to market-ready therapies. Regulatory agencies will also play a critical role in overseeing these trials and ensuring compliance with safety standards before approval for human use.